![molecular formula C12H10N4O4 B2587415 N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide CAS No. 1903383-35-6](/img/structure/B2587415.png)
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have promising effects on various biochemical and physiological processes, making it a subject of interest for researchers in the fields of medicine, pharmacology, and biochemistry. In We will also discuss future directions for research on this compound.
Scientific Research Applications
Insensitive Energetic Materials
Compounds based on the structural motif of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been explored for their potential as insensitive energetic materials. These compounds, characterized by a combination of 1,2,5- and 1,2,4-oxadiazole rings, have shown moderate thermal stabilities and insensitivity towards impact and friction. Their detonation performance has indicated potential superiority over traditional materials like TNT, marking them as promising candidates for safer explosive materials (Yu et al., 2017).
Heterocyclic Chemistry and Tautomerism
Research into furan and oxadiazole derivatives, such as 5-furan-2yl[1,3,4]oxadiazole-2-thiol and their tautomeric behaviors, provides insights into synthetic chemistry and the potential for creating novel compounds with unique properties. Such studies contribute to the understanding of chemical synthesis and reactivity, offering pathways to new materials and drugs (Koparır et al., 2005).
Pharmaceutical Applications
Oxadiazole and furadiazole rings are key structures in the development of new pharmaceuticals. These heterocyclic compounds exhibit a broad range of biological activities, including antibacterial, anti-mycobacterial, antitumor, antiviral, and antioxidant effects. This highlights their importance in drug discovery and the potential for developing new therapeutic agents (Siwach & Verma, 2020).
Antimicrobial Activities
Azole derivatives, including those synthesized from furan-2-carbohydrazide, have been investigated for their antimicrobial properties. Such research is crucial for addressing the growing issue of antibiotic resistance and developing new antimicrobial agents (Başoğlu et al., 2013).
Gamma-Aminobutyric Acid (GABA) Analogues
The hydroxyfurazanyl (4-hydroxy-1,2,5-oxadiazole-3-yl) moiety has been proposed as a non-classical isoster of the carboxy function in designing GABA analogues. This innovative approach has led to compounds showing significant activity at the GABAA receptor, contributing to the development of new neurological drugs (Tosco & Lolli, 2008).
properties
IUPAC Name |
N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O4/c1-7-4-9(15-19-7)11-14-10(20-16-11)5-13-12(17)8-2-3-18-6-8/h2-4,6H,5H2,1H3,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYJGSSXFMXJMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.